2-azido-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide

• CAS No.: 60681-97-2
• Molecular Formula: C12H16N4O4
• Molecular Weight: 280.28 g/mol
• IUPAC Name: 2-azido-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide
• InChI: InChI=1S/C12H16N4O4/c1-19-8-3-4-11(20-2)9(5-8)10(17)6-14-12(18)7-15-16-13/h3-5,10,17H,6-7H2,1-2H3,(H,14,18)
• InChI Key: VMLNLNZFQUVOIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(CNC(=O)CN=[N+]=[N-])O

Description

2-azido-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide is a useful research compound. Its molecular formula is C12H16N4O4 and its molecular weight is 280.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

In a four neck round bottomed flask 32.4 gm (0.11 mole) of 2-azido-N-(β-Oxo-2,5-dimethoxy phenehyl)-acetamide is prepared according to the step (c) and 260 ml methanol is charged and cooled to 0° C. To this 3.24 gm (0.08 mole) sodium boro hydride is added slowly over a period. After completion of the addition, the reaction mass temperature is raised to 10° C. After completion of the reaction, 10 ml of acetic acid is added. Methanol is stripped off under reduced pressure and the residue obtained is extracted with methylene dichloride. Organic layer is washed with water and methylene dichloride is distilled off. The yield was 95%.

Synthesis routes and methods II

Procedure details

The synthesis of Midodrine HCl consists of reacting the key intermediate (2) with chloroacetyl chloride to afford 2-chloro-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide (3). The reaction of (3) with sodium azide will provide 2-azido-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide (4) which is subsequently subjected to hydrogenation to afford Midodrine base (6).

Synthesis routes and methods III

Procedure details